Cas no 59938-40-8 (3-bromoimidazo1,2-apyridine-2-carbaldehyde)

3-bromoimidazo1,2-apyridine-2-carbaldehyde structure
59938-40-8 structure
Product Name:3-bromoimidazo1,2-apyridine-2-carbaldehyde
CAS No:59938-40-8
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD01109402
CID:1028397
PubChem ID:2748881
Update Time:2025-04-20

3-bromoimidazo1,2-apyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde
    • 3-bromo-Imidazo[1,2-a]pyridine-2-carboxaldehyde
    • DTXSID50372744
    • 59938-40-8
    • 3-Bromo-imidazo[1,2-a]pyridine-2-carbaldehyde
    • SCHEMBL9925517
    • AT39774
    • CS-0312287
    • 3-bromoimidazo[1,2-a]pyridine-2-carboxaldehyde
    • 3-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde, AldrichCPR
    • AMY202100104
    • DA-23924
    • AKOS004904473
    • 3-bromoimidazo1,2-apyridine-2-carbaldehyde
    • MDL: MFCD01109402
    • Inchi: 1S/C8H5BrN2O/c9-8-6(5-12)10-7-3-1-2-4-11(7)8/h1-5H
    • InChI Key: VNMNVHMREWEMQR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)N=C2C=CC=CN21

Computed Properties

  • Exact Mass: 223.95853g/mol
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.4Ų

3-bromoimidazo1,2-apyridine-2-carbaldehyde Pricemore >>

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